Cas no 647029-19-4 (Ethanone, 1-[8-(hydroxymethyl)-4H-1,3-benzodioxin-6-yl]-)

• Product name: Ethanone, 1-[8-(hydroxymethyl)-4H-1,3-benzodioxin-6-yl]-
• CAS No: 647029-19-4
• MF: C₁₁H₁₂O₄
• MW: 208.210583686829
• CID: 417930
• PubChem ID: 12033077

Ethanone, 1-[8-(hydroxymethyl)-4H-1,3-benzodioxin-6-yl]- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-[8-(hydroxymethyl)-4H-1,3-benzodioxin-6-yl]-
• 1-[8-(hydroxymethyl)-4H-1,3-benzodioxin-6-yl]ethanone
• AKOS030598240
• DTXSID50476211
• 647029-19-4

• Inchi： InChI=1S/C11H12O4/c1-7(13)8-2-9(4-12)11-10(3-8)5-14-6-15-11/h2-3,12H,4-6H2,1H3
• InChI Key： CFOUPWIJAKBLQK-UHFFFAOYSA-N
• SMILES： CC(=O)C1=CC2=C(C(=C1)CO)OCOC2

Computed Properties

• Exact Mass: 208.07355886g/mol
• Monoisotopic Mass: 208.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.8Ų
• XLogP3: 0.2